2-Iodobenzo[b]thiophene-3-carbaldehyde

• Molecular Formula: C9H5IOS
• Molecular Weight: 288.11 g/mol
• IUPAC Name: 2-iodo-1-benzothiophene-3-carbaldehyde
• InChI: InChI=1S/C9H5IOS/c10-9-7(5-11)6-3-1-2-4-8(6)12-9/h1-5H
• InChI Key: HJZSVRSDEGBCHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)I)C=O

Description

2-Iodobenzo[b]thiophene-3-carbaldehyde is a heterocyclic aldehyde featuring a benzo[b]thiophene core substituted with an iodine atom at the 2-position and a formyl group at the 3-position. This compound is of significant interest in medicinal and materials chemistry due to its structural versatility, enabling applications in synthesizing bioactive molecules and functional materials. The iodine substituent enhances electrophilic reactivity and steric bulk, influencing both synthetic pathways and biological interactions .

Comparison with Similar Compounds

Key Findings :

• Cytotoxicity : Benzo[b]thiophene-2-carbaldehyde derivatives exhibit superior anticancer activity compared to 3-carbaldehyde analogs, attributed to improved binding interactions with cellular targets .
• Reactivity : The 3-carbaldehyde position allows for regioselective functionalization, as seen in gold-catalyzed cyclizations to form spirocarbocyclic intermediates .

Substituent Effects: Iodo vs. Bromo and Methyl Groups

Substituents at the 2-position modulate electronic and steric properties:

Substituent	Example Compound	Key Characteristics
Iodo	2-Iodobenzo[b]thiophene-3-carbaldehyde	- High atomic radius enhances steric hindrance. - Electron-withdrawing effect activates aldehyde for nucleophilic additions .
Bromo	5-Bromobenzo[b]thiophene-3-carbaldehyde	- Moderate steric bulk. - Safety profile: Requires stringent handling (flammable, toxic) .
Methyl	5-Methyl-thiophene-2-carbaldehyde	- Electron-donating group reduces aldehyde reactivity. - Improves solubility in nonpolar solvents .

Condensation Reactions

• Thiosemicarbazones : Pyridine-3-carbaldehyde derivatives achieve yields of 56–90% via condensation with thiosemicarbazides, a method applicable to 2-iodo analogs .
• Hydantoin Derivatives : Microwave-assisted synthesis with benzo[b]thiophene-3-carbaldehyde yields (Z)-5-arylideneimidazoles efficiently (e.g., 2a in 85% yield) .

Catalytic Cyclizations

• Gold-catalyzed reactions of benzo[b]thiophene-3-carbaldehyde derivatives produce bridged indole mimics (65% yield for spirocarbocyclic intermediates) .